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Compound of Interest

Compound Name: (1H-Pyrrol-2-YL)methanamine

Cat. No.: B1278767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and potential applications of (1H-Pyrrol-2-YL)methanamine. This compound serves as a

valuable building block in medicinal chemistry and organic synthesis, owing to its unique

structural features.

Core Molecular Data
(1H-Pyrrol-2-YL)methanamine is a primary amine attached to a pyrrole ring at the 2-position.

The presence of both a nucleophilic amine group and an electron-rich aromatic pyrrole ring

makes it a versatile intermediate for the synthesis of more complex heterocyclic compounds.[1]

Property Value Source

Molecular Formula C₅H₈N₂ PubChem[1]

Molecular Weight 96.13 g/mol PubChem[1]

IUPAC Name (1H-pyrrol-2-yl)methanamine PubChem[1]

CAS Number 64608-72-6 PubChem[1]
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The synthesis of (1H-Pyrrol-2-YL)methanamine can be achieved through various reductive

pathways, commonly starting from readily available pyrrole precursors like pyrrole-2-

carbaldehyde or pyrrole-2-carbonitrile.[1] These methods are generally efficient and yield the

desired product in high purity.

Experimental Protocol: Reduction of Pyrrole-2-
carbonitrile
This protocol details a common method for the synthesis of (1H-Pyrrol-2-YL)methanamine via

the reduction of pyrrole-2-carbonitrile using a reducing agent such as Lithium Aluminium

Hydride (LiAlH₄).

Materials:

Pyrrole-2-carbonitrile

Lithium Aluminium Hydride (LiAlH₄)

Anhydrous Tetrahydrofuran (THF)

2.5 M Sulfuric Acid (H₂SO₄)

Ethyl Ether

Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Dry Nitrogen or Argon gas

Procedure:

Setup: A multi-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a reflux condenser is assembled and dried thoroughly. The system is then

flushed with dry nitrogen or argon gas to ensure an inert atmosphere.

Reaction Mixture Preparation: A suspension of Lithium Aluminium Hydride (LiAlH₄) in

anhydrous Tetrahydrofuran (THF) is prepared in the reaction flask and cooled to 0°C using

an ice bath.
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Addition of Precursor: A solution of pyrrole-2-carbonitrile dissolved in anhydrous THF is

added dropwise to the stirred LiAlH₄ suspension at 0°C.

Reaction: After the addition is complete, the reaction mixture is allowed to stir at 0°C for

several hours to ensure the complete reduction of the nitrile group.

Quenching: The reaction is carefully quenched by the slow, dropwise addition of 2.5 M

sulfuric acid (H₂SO₄) while maintaining the temperature at 0°C.

Extraction: The resulting mixture is extracted multiple times with ethyl ether.

Washing and Drying: The combined organic extracts are washed with brine (saturated NaCl

solution) and then dried over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate

(Na₂SO₄).

Solvent Removal: The drying agent is removed by filtration, and the solvent is evaporated

under reduced pressure to yield the crude product.

Purification: The crude (1H-Pyrrol-2-YL)methanamine can be further purified by vacuum

distillation or chromatography if necessary.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of (1H-Pyrrol-2-
YL)methanamine from pyrrole-2-carbonitrile.
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Caption: Synthesis workflow for (1H-Pyrrol-2-YL)methanamine.
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Applications in Drug Development and Research
The pyrrole nucleus is a significant scaffold in medicinal chemistry, present in a variety of

natural products and synthetic drugs.[1] (1H-Pyrrol-2-YL)methanamine, with its reactive

amine and aromatic ring, is a key starting material for creating more elaborate pyrrole-

containing molecules.[1]

The amine group can participate in hydrogen bonding with biological targets like enzymes and

receptors, while the pyrrole ring can engage in π-π stacking interactions, which can influence

the binding affinity and biological activity of a molecule.[1]

Derivatives of (1H-Pyrrol-2-YL)methanamine have been explored for various therapeutic

applications. For instance, N-substituted derivatives have been investigated as potential

serotonin transporter (SERT) inhibitors, indicating possible uses in treating mood disorders.[1]

Furthermore, the core structure is utilized in the synthesis of compounds with potential

cytotoxic activity against cancer cell lines and as dual inhibitors of acetylcholinesterase (AChE)

and BACE 1 for Alzheimer's disease research.[1][2] The compound is also a precursor for

creating complex heterocyclic systems and coordination complexes.[1]

The following logical diagram illustrates the role of (1H-Pyrrol-2-YL)methanamine as a

building block in the development of therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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